Cas no 1341573-26-9 (6,6-dimethylspiro2.5octan-1-amine)

• Product Name: 6,6-dimethylspiro2.5octan-1-amine
• CAS No: 1341573-26-9
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD20319860
• CID: 5616985
• PubChem ID: 64400131
• Update Time: 2025-06-11

6,6-dimethylspiro2.5octan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013722957
• 1341573-26-9
• 6,6-dimethylspiro[2.5]octan-1-amine
• EN300-2941513
• 6,6-dimethylspiro2.5octan-1-amine

• MDL： MFCD20319860
• Inchi： 1S/C10H19N/c1-9(2)3-5-10(6-4-9)7-8(10)11/h8H,3-7,11H2,1-2H3
• InChI Key： RFHRQXZAEBXEFN-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 6,6-dimethylspiro2.5octan-1-amine

Recent Advances in the Study of 6,6-dimethylspiro[2.5]octan-1-amine (CAS: 1341573-26-9) in Chemical Biology and Pharmaceutical Research

The compound 6,6-dimethylspiro[2.5]octan-1-amine (CAS: 1341573-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic amine derivative exhibits a rigid, three-dimensional framework that makes it an attractive scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, with promising results in modulating neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of 6,6-dimethylspiro[2.5]octan-1-amine derivatives as potential sigma-1 receptor ligands. The research team utilized molecular docking studies and in vitro binding assays to demonstrate that certain derivatives exhibit high affinity and selectivity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function. These findings suggest potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In parallel research, scientists have explored the compound's utility in asymmetric synthesis. A recent publication in Organic Letters (2024) detailed an innovative catalytic asymmetric synthesis route for 6,6-dimethylspiro[2.5]octan-1-amine derivatives using chiral phosphoric acid catalysts. This methodological advancement provides access to enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity and safety profiles.

The metabolic stability and pharmacokinetic properties of 6,6-dimethylspiro[2.5]octan-1-amine have also been investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition (2023) reported favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. These characteristics, combined with good blood-brain barrier permeability demonstrated in parallel assays, position this compound as a promising candidate for further CNS drug development.

Emerging applications in pain management have also been reported. A 2024 study in Pain demonstrated that certain 6,6-dimethylspiro[2.5]octan-1-amine derivatives exhibit potent activity as N-type calcium channel blockers, showing efficacy in rodent models of neuropathic pain without the side effects typically associated with opioid analgesics. This represents a significant advancement in the search for non-addictive pain medications.

Looking forward, the unique structural features of 6,6-dimethylspiro[2.5]octan-1-amine continue to inspire novel research directions. Current investigations are exploring its incorporation into larger molecular architectures for targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The compound's versatility and the growing body of research supporting its pharmacological potential suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.